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Compound of Interest

Compound Name: 5-(Trifluoromethyl)-1-indanone

Cat. No.: B136684

Disclaimer: The following procedures are based on safety data for structurally related
compounds, including 4-(Trifluoromethyl)-1-indanone, 6-(Trifluoromethyl)-1-indanone, and 5-
Fluoro-1-indanone, due to the absence of a specific Safety Data Sheet for 5-
(Trifluoromethyl)-1-indanone (CAS 150969-56-5). It is imperative to handle this chemical with
caution and to consult your institution's Environmental Health & Safety (EH&S) department for
guidance based on local regulations.

Immediate Safety and Hazard Information

5-(Trifluoromethyl)-1-indanone and its analogs are considered hazardous chemicals. Primary
concerns include:

Acute Toxicity: Harmful if swallowed.

Skin Sensitization: May cause an allergic skin reaction.[1]

Irritation: May cause skin and eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[2]

All handling of this compound should be performed in a well-ventilated area, preferably a
chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Quantitative Hazard and Physical Data
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The table below summarizes key data compiled from related indanone compounds. This
information should be used as a guideline for safe handling and storage.

Property Data Source
Molecular Formula C10H7F30 [3]
Molecular Weight 200.16 g/mol [3]
Appearance White to Off-White Solid [3]
Melting Point 38 - 42 °C (for 4-isomer) [1]
Boiling Point 67 - 72 °C (for 4-isomer) [1]
Flash Point > 108 °C (for 4-isomer) [1]

H302 (Harmful if swallowed),
GHS Hazard Statements H317 (May cause an allergic [1]

skin reaction)

Store in a cool, dry, well-
ventilated area away from

Storage _ _ _ [1][4]
incompatible materials. Keep

container tightly closed.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [5]
acids, strong bases.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol provides a general guide for the safe disposal of 5-(Trifluoromethyl)-1-indanone
and associated contaminated materials.

1. Waste ldentification and Segregation:

o Treat all waste streams containing 5-(Trifluoromethyl)-1-indanone as hazardous waste.[1]

[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1447219
https://www.benchchem.com/product/b1447219
https://www.benchchem.com/product/b1447219
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1066822&productDescription=%283-AMINOPROPL%29TRIETHOXYSI+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Fluoro_1_indanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://www.benchchem.com/product/b136684?utm_src=pdf-body
https://www.fishersci.no/store/msds?partNumber=15415398&productDescription%3D1GR+4-%28Trifluoromethyl%29-1-indanone%2C+97%25+1g&countryCode=NO&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Fluoro_1_indanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Segregate this waste from other laboratory waste to prevent accidental mixing with
incompatible chemicals.[5]
Specifically, keep it separate from strong oxidizing agents, acids, and bases.[5]

. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE:
Nitrile rubber gloves.[1]

Chemical safety goggles or a face shield.

A lab coat.

. Waste Collection and Container Management:

Solid Waste:

Collect pure or grossly contaminated 5-(Trifluoromethyl)-1-indanone in its original
container if possible, or in a designated, compatible, and clearly labeled hazardous waste
container.[5]

The container must be in good condition with a secure, leak-proof cap.[5]

Contaminated Lab Supplies (e.g., gloves, wipes, pipette tips):

Place all contaminated disposable items into a dedicated, clearly labeled hazardous waste
bag.[5]

This bag should then be placed inside a rigid, sealed container to prevent punctures and
leaks.[5]

Empty Containers:

Containers that held 5-(Trifluoromethyl)-1-indanone must be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste. Do not pour it down the drain.[5]

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but
confirm this with your institution's policies.[5]

. Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."
The label must include the full chemical name: "5-(Trifluoromethyl)-1-indanone" and its
CAS number: "150969-56-5".

Indicate the associated hazards (e.g., "Toxic," "Irritant™).

Record the date when waste is first added to the container.
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. Storage:

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory.

The SAA must be under the control of laboratory personnel and away from general traffic.
Utilize secondary containment, such as a chemical-resistant tray, to contain any potential
leaks.[5]

. Requesting Waste Pickup:

Do not dispose of 5-(Trifluoromethyl)-1-indanone down the drain or in the regular trash.[5]
Follow your institution's specific procedures to request a hazardous waste pickup from the
EH&S department or a licensed waste disposal contractor.[3][5]

Ensure all containers are properly sealed and labeled before the scheduled pickup.

Disposal Workflow Diagram
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Caption: Disposal workflow for 5-(Trifluoromethyl)-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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